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Compound of Interest

Compound Name: 21-Methylpentacosanoyl-CoA

Cat. No.: B15547738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
21-Methylpentacosanoyl-CoA is a very-long-chain branched fatty acyl-coenzyme A (VLCFA-

CoA). The quantification of specific acyl-CoA species in tissues is crucial for understanding

their roles in various metabolic pathways and their potential as biomarkers or therapeutic

targets in diseases such as metabolic disorders and neurological conditions. This document

provides a detailed protocol for the extraction, purification, and quantification of 21-
Methylpentacosanoyl-CoA from tissue samples using liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The methodology is based on established protocols for long-chain

and very-long-chain acyl-CoAs and has been adapted for the specific properties of 21-
Methylpentacosanoyl-CoA.
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Tissue Sample Collection
(Snap-frozen in liquid N2)

Tissue Homogenization
(in cold buffer with protease inhibitors)

Acyl-CoA Extraction
(Solvent precipitation & extraction)

Solid-Phase Extraction (SPE)
(Enrichment of Acyl-CoAs)

LC-MS/MS Analysis
(Quantitative Measurement)

Data Analysis
(Quantification & Reporting)

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of 21-Methylpentacosanoyl-CoA in

tissues.

Materials and Reagents
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Reagent Supplier Catalog No.

21-Methylpentacosanoyl-CoA Custom Synthesis/Commercial (See Note 1)

Heptadecanoyl-CoA (Internal

Standard)
Sigma-Aldrich H5266

Acetonitrile (LC-MS Grade) Fisher Scientific A955-4

Methanol (LC-MS Grade) Fisher Scientific A456-4

Isopropanol (LC-MS Grade) Fisher Scientific A461-4

Chloroform Sigma-Aldrich C2432

Ammonium Acetate Sigma-Aldrich A1542

Formic Acid (LC-MS Grade) Thermo Scientific 85178

Oasis MAX SPE Cartridges Waters 186000367

Protease Inhibitor Cocktail Roche 11836170001

Phosphate Buffered Saline

(PBS)
Gibco 10010023

Note 1: A commercial standard for 21-Methylpentacosanoyl-CoA is not readily available. A

custom synthesis is the recommended approach for obtaining an authentic standard for

absolute quantification. Alternatively, a structurally similar compound like 6-

Methylpentacosanoyl-CoA (MedChemExpress, HY-CE01414) could be considered as a

surrogate standard for relative quantification, but this should be validated.

Experimental Protocols
Tissue Sample Preparation and Homogenization

Excise tissues of interest and immediately snap-freeze in liquid nitrogen to quench metabolic

activity. Store at -80°C until use.

Weigh the frozen tissue (typically 20-50 mg) in a pre-chilled tube.
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Add 500 µL of ice-cold homogenization buffer (100 mM potassium phosphate, pH 7.4, with

protease inhibitor cocktail) per 50 mg of tissue.

Homogenize the tissue on ice using a bead beater or a Dounce homogenizer until a uniform

homogenate is achieved.

Keep the homogenate on ice for immediate use in the extraction protocol.

Acyl-CoA Extraction
This protocol is adapted from methods for long-chain acyl-CoA extraction.[1][2]

To the tissue homogenate, add 1 mL of a 2:1 (v/v) mixture of methanol:chloroform.

Vortex vigorously for 1 minute.

Add 500 µL of chloroform and 500 µL of water.

Vortex again for 1 minute and then centrifuge at 10,000 x g for 10 minutes at 4°C to separate

the phases.

Carefully collect the upper aqueous/methanolic phase, which contains the acyl-CoAs, and

transfer it to a new tube.

Spike the extract with the internal standard (Heptadecanoyl-CoA) to a final concentration of 1

µM.

Solid-Phase Extraction (SPE) for Acyl-CoA Enrichment
This procedure is designed to enrich for acyl-CoAs and remove interfering substances.
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Condition SPE Cartridge
(Methanol, then Water)

Load Sample Extract

Wash with 2% Formic Acid

Wash with Methanol

Elute with 5% NH4OH in Methanol

Dry Eluate under Nitrogen

Reconstitute in Injection Solvent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15547738#protocol-for-quantifying-21-
methylpentacosanoyl-coa-in-tissues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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